molecular formula C17H14F3N5O2 B2638487 5-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-4-carboxamide CAS No. 1171159-05-9

5-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-4-carboxamide

Cat. No. B2638487
CAS RN: 1171159-05-9
M. Wt: 377.327
InChI Key: OKJRQMMSIKMUKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C17H14F3N5O2 and its molecular weight is 377.327. The purity is usually 95%.
BenchChem offers high-quality 5-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

  • Pyrazolo[3,4-d]pyrimidine derivatives, including structures similar to the specified compound, have been synthesized and characterized for various applications. Miyashita et al. (1990) demonstrated a method for the facile preparation of 1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones and their derivatives, highlighting their potential in chemical research (Miyashita, Iijima, Higashino, & Matsuda, 1990).

Biological and Pharmacological Applications

  • Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their biological activities, including anticancer and anti-5-lipoxygenase agents. This indicates a potential application of similar compounds in the development of new therapeutic agents (Rahmouni et al., 2016).
  • The synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through cycloaddition reactions suggests their utility in exploring new pharmacophores and drug discovery (Rahmouni, Romdhane, Ben Said, Guérineau, Touboul, & Jannet, 2014).

Potential in Imaging and Diagnostic Applications

  • Research on the synthesis of N-(3-(4-[11C]methylpiperazin-1-yl)-1-(5-methylpyridin-2-yl)-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide suggests its potential use as a PET agent for imaging of the IRAK4 enzyme in neuroinflammation, demonstrating the diagnostic application of such compounds (Wang et al., 2018).

Antimicrobial and Antiviral Potential

  • Studies on pyrazolo[3,4-d]pyrimidine derivatives also include their evaluation for antimicrobial activities, suggesting potential applications in combating infectious diseases (Rathod & Solanki, 2018).
  • Tantawy et al. (2012) synthesized a series of 3-methyl-1,5-diphenyl-1H-pyrazole derivatives and evaluated their antiviral activity, indicating the relevance of pyrazolo[3,4-d]pyrimidine derivatives in the development of new antiviral agents (Tantawy, Nasr, El-Sayed, & Tawfik, 2012).

properties

IUPAC Name

5-methyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)-N-[3-(trifluoromethyl)phenyl]pyrazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H14F3N5O2/c1-9-6-14(26)24-16(22-9)25-10(2)13(8-21-25)15(27)23-12-5-3-4-11(7-12)17(18,19)20/h3-8H,1-2H3,(H,23,27)(H,22,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OKJRQMMSIKMUKD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=O)NC(=N1)N2C(=C(C=N2)C(=O)NC3=CC=CC(=C3)C(F)(F)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H14F3N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

377.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-methyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)-N-[3-(trifluoromethyl)phenyl]pyrazole-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.